Cas no 1557399-89-9 (2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid)

2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid structure
1557399-89-9 structure
Product Name:2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
CAS No:1557399-89-9
MF:C6H5F2NO2S
MW:193.17120718956
CID:5694070
PubChem ID:83854768
Update Time:2023-10-14

2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1557399-89-9
    • 2,2-difluoro-2-(2-methyl-1,3-thiazol-4-yl)aceticacid
    • 2,2-difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
    • EN300-1138789
    • 4-Thiazoleacetic acid, α,α-difluoro-2-methyl-
    • 2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid
    • Inchi： 1S/C6H5F2NO2S/c1-3-9-4(2-12-3)6(7,8)5(10)11/h2H,1H3,(H,10,11)
    • InChI Key： ONSCDPFZUBHCJO-UHFFFAOYSA-N
    • SMILES： S1C=C(C(C(=O)O)(F)F)N=C1C

Computed Properties

  • Exact Mass: 193.00090590g/mol
  • Monoisotopic Mass: 193.00090590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.513±0.06 g/cm3(Predicted)
  • Boiling Point: 297.0±35.0 °C(Predicted)
  • pka: 0.53±0.10(Predicted)

2,2-Difluoro-2-(2-methyl-1,3-thiazol-4-yl)acetic acid Pricemore >>

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Enamine
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 1557399-89-9 95%
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